Cas no 579474-17-2 (tert-butyl 4-fluoro-2-nitrophenylcarbamate)

• Product Name: tert-butyl 4-fluoro-2-nitrophenylcarbamate
• CAS No: 579474-17-2
• MF: C₁₁H₁₃FN₂O₄
• MW: 256.230326414108
• CID: 3045665
• PubChem ID: 59705030
• Update Time: 2025-06-08

tert-butyl 4-fluoro-2-nitrophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-fluoro-2-nitrophenylcarbamate
• (4-fluoro-2-nitro-phenyl)-carbamic acid tert-butyl ester;
• tert-Butyl(4-fluoro-2-nitrophenyl)carbamate
• tert-butyl N-(4-fluoro-2-nitrophenyl)carbamate
• OPVVNOMDBDQRTM-UHFFFAOYSA-N
• F80612
• SCHEMBL1265609
• DB-189364
• AKOS014476119
• EN300-6898642
• 579474-17-2
• (4-Fluoro-2-nitro-phenyl)-carbamic acid tert-butyl ester
• tert-Butyl (4-fluoro-2-nitrophenyl)carbamate

• Inchi： 1S/C11H13FN2O4/c1-11(2,3)18-10(15)13-8-5-4-7(12)6-9(8)14(16)17/h4-6H,1-3H3,(H,13,15)
• InChI Key： OPVVNOMDBDQRTM-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)[N+](=O)[O-])NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.08600
• Monoisotopic Mass: 256.08593506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• PSA: 84.15000
• LogP: 3.67710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on tert-butyl 4-fluoro-2-nitrophenylcarbamate

Professional Introduction to Tert-butyl 4-fluoro-2-nitrophenylcarbamate (CAS No. 579474-17-2)

Tert-butyl 4-fluoro-2-nitrophenylcarbamate, a compound with the chemical identifier CAS No. 579474-17-2, is a specialized intermediate in the realm of pharmaceutical and agrochemical research. This compound, featuring a tert-butyl group and a 4-fluoro-2-nitrophenyl moiety, has garnered significant attention due to its versatile applications in synthetic chemistry and its potential in the development of novel bioactive molecules.

The structural configuration of Tert-butyl 4-fluoro-2-nitrophenylcarbamate makes it an intriguing candidate for further exploration in medicinal chemistry. The presence of both a fluoro substituent and a nitro group enhances its reactivity, allowing for diverse functionalization strategies. These attributes are particularly valuable in the synthesis of complex molecules where precise control over electronic and steric properties is essential.

In recent years, the pharmaceutical industry has witnessed a surge in the demand for fluorinated compounds due to their enhanced metabolic stability and improved binding affinity to biological targets. The nitro group, while traditionally associated with oxidizing properties, also serves as a versatile handle for further chemical transformations, including reduction to amino groups or diazotization reactions. This dual functionality makes Tert-butyl 4-fluoro-2-nitrophenylcarbamate a valuable building block in the construction of pharmacophores.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of a carbamate moiety with a fluoro-substituted nitrobenzene core suggests utility in the synthesis of drugs targeting various diseases, including cancer and inflammatory disorders. Recent studies have highlighted the importance of fluorine atoms in drug design, particularly in enhancing drug efficacy and reducing off-target effects.

The tert-butyl group in Tert-butyl 4-fluoro-2-nitrophenylcarbamate not only provides steric hindrance but also influences the electronic properties of the molecule. This can be particularly advantageous in designing molecules with specific binding interactions, such as those targeting protein kinases or other enzymes involved in disease pathways. The ability to fine-tune these interactions through structural modifications is crucial for developing high-affinity ligands.

The synthesis of Tert-butyl 4-fluoro-2-nitrophenylcarbamate involves multi-step organic transformations that showcase the compound's synthetic utility. The process typically begins with the preparation of the 4-fluoro-2-nitrobenzene derivative, which is then subjected to carbamoylation using a tert-butyl carbamate source. This reaction requires careful optimization to ensure high yield and purity, highlighting the importance of meticulous reaction conditions in pharmaceutical synthesis.

Advances in computational chemistry have further enhanced the understanding of how structural modifications affect the biological activity of molecules like Tert-butyl 4-fluoro-2-nitrophenylcarbamate. Molecular modeling studies have revealed insights into how the fluoro and nitro groups influence molecular interactions with biological targets, providing a rational basis for designing more effective drugs. These computational tools are indispensable in modern drug discovery pipelines.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can significantly alter pharmacokinetic properties, such as bioavailability and metabolic stability, making them indispensable in drug design. The nitro group's ability to participate in various chemical transformations adds another layer of complexity and utility to compounds like Tert-butyl 4-fluoro-2-nitrophenylcarbamate, making it a cornerstone in synthetic organic chemistry.

In conclusion, Tert-butyl 4-fluoro-2-nitrophenylcarbamate (CAS No. 579474-17-2) represents a significant advancement in pharmaceutical research due to its unique structural features and versatile applications. Its potential as a building block for novel bioactive molecules underscores its importance in both academic and industrial settings. As research continues to uncover new applications for this compound, its significance is expected to grow even further.